Cas no 898752-04-0 (2-Piperidinomethyl-4'-thiomethylbenzophenone)

• Product Name: 2-Piperidinomethyl-4'-thiomethylbenzophenone
• CAS No: 898752-04-0
• MF: C₂₀H₂₃NOS
• MW: 325.467724084854
• MDL: MFCD03842473
• CID: 878070
• PubChem ID: 24725190
• Update Time: 2025-04-19

2-Piperidinomethyl-4'-thiomethylbenzophenone Chemical and Physical Properties

Names and Identifiers

• (4-methylsulfanylphenyl)-[2-(piperidin-1-ylmethyl)phenyl]methanone
• 2-PIPERIDINOMETHYL-4'-THIOMETHYLBENZOPHENONE
• 898752-04-0
• DTXSID90643586
• AKOS016020918
• MFCD03842473
• [4-(Methylsulfanyl)phenyl]{2-[(piperidin-1-yl)methyl]phenyl}methanone
• 2-Piperidinomethyl-4'-thiomethylbenzophenone

• MDL： MFCD03842473
• Inchi： 1S/C20H23NOS/c1-23-18-11-9-16(10-12-18)20(22)19-8-4-3-7-17(19)15-21-13-5-2-6-14-21/h3-4,7-12H,2,5-6,13-15H2,1H3
• InChI Key： HMIYPPGLPDDAMD-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(C1=CC=CC=C1CN1CCCCC1)=O

Computed Properties

• Exact Mass: 325.15000
• Monoisotopic Mass: 325.15003553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• Density: 1.16
• Boiling Point: 491.1°C at 760 mmHg
• Flash Point: 250.8°C
• Refractive Index: 1.624
• PSA: 45.61000
• LogP: 4.56330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones